Cas no 1214374-03-4 (2',3,5-Trifluorobiphenyl-4-carboxylic acid)

• Product Name: 2',3,5-Trifluorobiphenyl-4-carboxylic acid
• CAS No: 1214374-03-4
• MF: C₁₃H₇F₃O₂
• MW: 252.188694238663
• CID: 4998999
• Update Time: 2025-05-21

2',3,5-Trifluorobiphenyl-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2',3,5-Trifluorobiphenyl-4-carboxylic acid

• Inchi： 1S/C13H7F3O2/c14-9-4-2-1-3-8(9)7-5-10(15)12(13(17)18)11(16)6-7/h1-6H,(H,17,18)
• InChI Key： NUVVBSJGMZYXFZ-UHFFFAOYSA-N
• SMILES： FC1C(C(=O)O)=C(C=C(C=1)C1C=CC=CC=1F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 299
• XLogP3: 3.4
• Topological Polar Surface Area: 37.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 2',3,5-Trifluorobiphenyl-4-carboxylic acid

2',3,5-Trifluorobiphenyl-4-carboxylic Acid: A Comprehensive Overview

2',3,5-Trifluorobiphenyl-4-carboxylic acid, with the CAS number 1214374-03-4, is a highly specialized organic compound that has garnered significant attention in the fields of organic chemistry, materials science, and pharmacology. This compound is characterized by its unique structure, which combines a biphenyl system with trifluorine substituents and a carboxylic acid group. The biphenyl moiety, consisting of two benzene rings connected by a single bond, provides a rigid and planar framework, while the trifluorine substituents introduce electron-withdrawing effects and enhance the compound's stability. The carboxylic acid group further adds functional versatility to the molecule.

The synthesis of 2',3,5-Trifluorobiphenyl-4-carboxylic acid typically involves multi-step organic reactions, including Friedel-Crafts acylation, nucleophilic aromatic substitution, and oxidation processes. Recent advancements in catalytic methods and green chemistry have enabled more efficient and environmentally friendly syntheses of this compound. For instance, researchers have explored the use of transition metal catalysts to facilitate coupling reactions, significantly reducing reaction times and improving yields.

One of the most intriguing aspects of this compound is its potential applications in drug discovery. The trifluorine substituents are known to enhance drug-like properties such as lipophilicity and metabolic stability, making this compound an attractive candidate for medicinal chemists. Recent studies have demonstrated its ability to modulate specific G-protein coupled receptors (GPCRs), which are critical targets for treating various diseases, including cardiovascular disorders and neurodegenerative conditions.

In addition to its pharmacological applications, 2',3,5-Trifluorobiphenyl-4-carboxylic acid has shown promise in materials science. Its rigid structure and electron-withdrawing groups make it suitable for use in organic semiconductors and advanced polymers. Researchers have investigated its role as a building block for constructing self-assembled monolayers (SAMs) on surfaces, which are essential for creating high-performance electronic devices such as sensors and transistors.

The physical and chemical properties of this compound are well-documented. It has a melting point of approximately 180°C and is sparingly soluble in water but readily dissolves in organic solvents such as dichloromethane and acetonitrile. Its UV-Vis spectrum exhibits strong absorption bands due to the conjugated π-system of the biphenyl moiety. These properties make it ideal for use in spectroscopic studies and as a precursor for other functional materials.

Recent breakthroughs in computational chemistry have further enhanced our understanding of this compound's behavior at the molecular level. Advanced molecular dynamics simulations have provided insights into its conformational flexibility and interactions with biological targets. These computational studies have been instrumental in guiding experimental designs and optimizing synthetic routes.

In conclusion, 2',3,5-Trifluorobiphenyl-4-carboxylic acid is a versatile compound with a wide range of applications across multiple disciplines. Its unique structure, combined with recent advancements in synthesis and characterization techniques, positions it as a valuable tool for researchers in both academia and industry. As ongoing studies continue to uncover new properties and applications, this compound is poised to play an increasingly important role in the development of novel materials and therapeutic agents.